molecular formula C11H22N6 B8341847 N,N-diethyl-N''-n-butyl-[1,3,5]triazine-2,4,6-triamine

N,N-diethyl-N''-n-butyl-[1,3,5]triazine-2,4,6-triamine

Cat. No. B8341847
M. Wt: 238.33 g/mol
InChI Key: CYGSPLLNOCFDDJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N,N-diethyl-N''-n-butyl-[1,3,5]triazine-2,4,6-triamine is a useful research compound. Its molecular formula is C11H22N6 and its molecular weight is 238.33 g/mol. The purity is usually 95%.
BenchChem offers high-quality N,N-diethyl-N''-n-butyl-[1,3,5]triazine-2,4,6-triamine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N,N-diethyl-N''-n-butyl-[1,3,5]triazine-2,4,6-triamine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

N,N-diethyl-N''-n-butyl-[1,3,5]triazine-2,4,6-triamine

Molecular Formula

C11H22N6

Molecular Weight

238.33 g/mol

IUPAC Name

4-N-butyl-2-N,2-N-diethyl-1,3,5-triazine-2,4,6-triamine

InChI

InChI=1S/C11H22N6/c1-4-7-8-13-10-14-9(12)15-11(16-10)17(5-2)6-3/h4-8H2,1-3H3,(H3,12,13,14,15,16)

InChI Key

CYGSPLLNOCFDDJ-UHFFFAOYSA-N

Canonical SMILES

CCCCNC1=NC(=NC(=N1)N)N(CC)CC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 150 millimoles of n-butylamine in 50 ml of dimethylacetamide was prepared and cooled to 0° C. To this solution was added at 0° C. a solution of 250 millimoles of diisopropylethylamine and 50 millimoles of N,N′-diethyl-6-chloro-[1,3,5]triazine-2,4-diamine in 50 ml of dimethylacetamide, the resulting solution was heated under reflux for 4 hours, then cooled to room temperature, and the solvent was distilled off by an evaporator. The reaction mixture was then isolated and purified by silica gel column chromatography to give N,N-diethyl-N″-n-butyl-[1,3,5]triazine-2,4,6-triamine as an oily substance.
Quantity
50 mL
Type
reactant
Reaction Step One
Quantity
250 mmol
Type
reactant
Reaction Step Two
Quantity
50 mmol
Type
reactant
Reaction Step Two

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